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Compound of Interest

Compound Name: Lexithromycin

Cat. No.: B10785662 Get Quote

Lexithromycin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lexithromycin (CAS Number: 53066-26-5), also known by its developmental code Wy-48314,

is a semi-synthetic macrolide antibiotic.[1] It is a derivative of erythromycin, modified to

enhance its properties.[1] Like other macrolides, its mechanism of action involves the inhibition

of bacterial protein synthesis. Despite showing promise and entering clinical trials, particularly

for indications related to HIV, its development was ultimately discontinued.[1] This guide

provides a summary of the available technical information on Lexithromycin.

Chemical Identifiers
A comprehensive list of chemical identifiers for Lexithromycin is provided below, offering key

data for researchers in pharmacology and medicinal chemistry.
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Identifier Value

CAS Number 53066-26-5

Synonyms Wy-48314, Wy 48314, Wy48314

Molecular Formula C38H70N2O13

Molecular Weight 762.97 g/mol

IUPAC Name

(3R,4S,5S,6R,7R,9R,11S,12R,13S,14R,E)-6-

(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-

methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-

7,12,13-trihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-

4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-

yl)oxy)-10-(methoxyimino)-3,5,7,9,11,13-

hexamethyloxacyclotetradecan-2-one
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Mechanism of Action
As a macrolide antibiotic, Lexithromycin is understood to function by inhibiting bacterial

protein synthesis. This is achieved through its binding to the 50S ribosomal subunit of

susceptible bacteria. This interaction blocks the exit tunnel for the growing polypeptide chain,

thereby halting protein elongation and ultimately inhibiting bacterial growth.
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General Mechanism of Action for Macrolide Antibiotics
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Caption: General mechanism of macrolide antibiotic action.

Experimental Protocols and Data
Detailed experimental protocols and comprehensive quantitative data for Lexithromycin are

not widely available in the public domain. This is likely due to the discontinuation of its clinical

development. Information regarding specific in vitro activity against a broad range of bacterial

strains, detailed pharmacokinetic profiles from clinical studies, and specific signaling pathway

interactions remains largely unpublished. The available information indicates that

Lexithromycin was designed for improved absorption and pH stability compared to

erythromycin.[1]
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Conclusion
Lexithromycin is a semi-synthetic macrolide antibiotic that, while showing initial promise, did

not proceed to market. The information available is primarily centered on its chemical identity

and its general classification as a protein synthesis inhibitor. For researchers and scientists,

Lexithromycin represents a case study in drug development where a compound is

discontinued, leading to a limited amount of publicly accessible, in-depth technical data.

Further investigation into historical corporate or patent archives may be necessary to uncover

more detailed experimental information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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